Cas no 4755-81-1 (Methyl 2-chloroacetoacetate)

• Product Name: Methyl 2-chloroacetoacetate
• CAS No: 4755-81-1
• MF: C₅H₇ClO₃
• MW: 150.560281038284
• MDL: MFCD00008757
• CID: 45291
• PubChem ID: 87566241
• Update Time: 2025-11-01

Methyl 2-chloroacetoacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Chloroacetoacetate
• 2-Chloro-3-oxobutanoic acid, methyl ester
• methyl 2-chloro-3-oxobutanoate
• Methyl-2-chloroacetoacetate
• 2-Chloroacetoacetic Acid Methyl Ester
• Butanoic acid, 2-chloro-3-oxo-, methyl ester
• GYQRIAVRKLRQKP-UHFFFAOYSA-N
• 2-chloro-3-oxo-butyric acid methyl ester
• Methyl2-chloroacetoacetate
• Methyl-alpha-Chloroacetoacetate
• GYQRIAVRKLRQKP-UHFFFAOYSA-
• 2-chloroacetoacetate methyl ester
• SY051760
• METHYL .ALPHA.-CHLOROACETOACETATE
• 4755-81-1
• SCHEMBL269783
• vitaminb1
• BS-17095
• 2-chloro-3-oxobutyric acid methyl ester
• AKOS009156889
• MFCD00008757
• 2-Aminobenzoesaure
• CS-W018135
• FT-0635430
• NS00121799
• Methyl 2-chloro-3-oxobutanoate #
• DTXSID10884111
• METHYL 2-CHLORO-3-OXOBUTYRATE
• UNII-09T3687932
• Q27236497
• EN300-48598
• 09T3687932
• InChI=1/C5H7ClO3/c1-3(7)4(6)5(8)9-2/h4H,1-2H3
• EINECS 225-286-6
• DB-051460
• DB-360892
• Methyl 2-chloroacetoacetate

• MDL： MFCD00008757
• Inchi： 1S/C5H7ClO3/c1-3(7)4(6)5(8)9-2/h4H,1-2H3
• InChI Key： GYQRIAVRKLRQKP-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)C(C)=O

Computed Properties

• Exact Mass: 150.00800
• Monoisotopic Mass: 150.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Uncertain
• Density: 1.236 g/mL at 25 °C(lit.)
• Melting Point: −33-−32.7 °C (lit.)
• Boiling Point: 86°C/21mmHg
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Refractive Index: n20/D 1.446(lit.)
• Water Partition Coefficient: 50 g/L (20 ºC)
• PSA: 43.37000
• LogP: 0.35580
• Solubility: Uncertain

Methyl 2-chloroacetoacetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S27; S28; S36/37/39; S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• HazardClass：8
• PackingGroup：III
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Methyl 2-chloroacetoacetate

Methyl 2-chloroacetoacetate (CAS No. 4755-81-1): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-chloroacetoacetate (CAS No. 4755-81-1) is a versatile organic compound with a wide range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a methyl ester group and a chloroacetyl moiety. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in both research and industrial settings.

The molecular formula of Methyl 2-chloroacetoacetate is C6H8ClO3, and its molecular weight is approximately 163.58 g/mol. It is a colorless to pale yellow liquid with a characteristic odor. The compound is soluble in many organic solvents, such as ethanol, acetone, and dichloromethane, but it has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

In the pharmaceutical industry, Methyl 2-chloroacetoacetate has been explored for its potential as an intermediate in the synthesis of drugs and drug candidates. Its reactivity and functional groups allow it to participate in a variety of chemical transformations, including nucleophilic substitution reactions and condensation reactions. Recent studies have focused on its use in the development of new therapeutic agents for various diseases, including cancer and neurological disorders.

One notable application of Methyl 2-chloroacetoacetate is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The chloroacetyl group in Methyl 2-chloroacetoacetate can be used to create prodrugs that improve the pharmacokinetic properties of the parent drug, such as enhanced solubility, stability, and bioavailability. This approach has shown promise in improving the efficacy and safety of drug delivery systems.

In the field of agrochemicals, Methyl 2-chloroacetoacetate has been investigated for its potential as an intermediate in the synthesis of herbicides and pesticides. Its ability to undergo selective chemical transformations makes it a valuable building block for creating compounds with specific biological activities. For example, recent research has explored its use in the development of new herbicides that target specific enzymes involved in plant metabolism.

Beyond its applications in pharmaceuticals and agrochemicals, Methyl 2-chloroacetoacetate has also found use in materials science. Its reactivity and functional groups make it suitable for the synthesis of polymers and other advanced materials. For instance, it can be used as a monomer or cross-linking agent in the preparation of polymeric coatings, adhesives, and composites. These materials often exhibit improved mechanical properties, thermal stability, and chemical resistance.

Recent advances in synthetic chemistry have led to the development of more efficient methods for synthesizing Methyl 2-chloroacetoacetate. Traditional routes often involve multiple steps and harsh reaction conditions, which can limit their scalability and environmental sustainability. However, new methodologies using catalytic systems have been reported that offer higher yields and milder reaction conditions. These advancements have significant implications for both academic research and industrial production.

The safety profile of Methyl 2-chloroacetoacetate is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation of vapors. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, Methyl 2-chloroacetoacetate (CAS No. 4755-81-1) is a multifunctional compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new possibilities for its use, highlighting its importance as a key player in modern chemistry.